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Compound of Interest

Compound Name: 3-Chloropropyl acetate

Cat. No.: B1346975

Technical Safety Guide: 3-Chloropropyl Acetate
(CAS: 628-09-1)

This document provides a comprehensive technical overview of the material safety data for 3-
Chloropropyl acetate, designed for researchers, scientists, and professionals in drug
development. It covers key safety, handling, and toxicological information, presenting

guantitative data in structured tables and illustrating critical workflows and relationships through
diagrams.

Substance Identification and Physicochemical
Properties

3-Chloropropyl acetate is a colorless, liquid organic compound primarily used as an
intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyestuffs.[1][2] Its
fundamental identification and physical properties are summarized below.

Table 1: Chemical Identification
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Identifier Value

Chemical Name 3-Chloropropyl acetate

Acetic acid 3-chloro-propyl ester, 3-

Synonyms Chloropropanol acetate, 3-Chlorprop-1-
ylacetat[1]

CAS Number 628-09-1[1][3]

Molecular Formula C5HOCIO2[1][3][4]

Molecular Weight 136.58 g/mol [3][5][6][7]

| Appearance | Colorless liquid or oil[1][4][8] |

Table 2: Physicochemical Properties

Property Value

Density 1.111 g/mL at 25 °C[1][2][4][5]

Boiling Point 80-81 °C at 30 mmHg[1][2][4][5] 163-165 °C at
99.6 kPa[4]

Flash Point 68 °C (154.4 °F) - closed cup[5]

Refractive Index n20/D 1.429[1][2][4][5]

Vapor Pressure 1.32 mmHg at 25 °C[4]

Water Solubility Partly soluble[1][2][4]

| Solubility in Other Solvents | Soluble in ether, ethanol, acetone[4]. Sparingly soluble in
Chloroform, DMSO, Hexanes, and Methanol.[4][8] |

Hazard Identification and GHS Classification

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 3-Chloropropyl acetate is classified as a combustible liquid that causes skin, eye,
and respiratory irritation.[3][7]
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Table 3: GHS Hazard Classification

Hazard Statement

Hazard Class Category Hazard Statement
Code
o Combustible
Flammable Liquids  Category 4 H227 L.
liquid[3]
Skin Causes skin
] o Category 2 H315 o
Corrosion/Irritation irritation[3][7]
Serious Eye Causes serious eye
Category 2A H319

Damage/Irritation

irritation[3][7]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335 | May cause respiratory

irritation[3][7] |

3-Chloropropyl Acetate
CAS: 628-09-1

requires

GHSO07
Exclamation Mark

Signal Word: Warning
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Caption: GHS hazard profile for 3-Chloropropyl acetate.
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Toxicological Information

Toxicological data for 3-Chloropropyl acetate is limited. The primary known quantitative
measure is its acute oral toxicity in mice.

Table 4: Acute Toxicity Data

Type of Test Route of Exposure  Species Dose / Duration

| LD50 (Lethal dose, 50 percent kill) | Oral | Rodent - mouse | 5290 mg/kg[9] |

Further toxicological properties have not been fully investigated.

Safe Handling, Storage, and Personal Protection

Proper handling and storage procedures are critical to ensure safety when working with 3-
Chloropropyl acetate. This involves using appropriate personal protective equipment and
adhering to storage guidelines.

Table 5: Recommended Handling and Personal Protective Equipment (PPE)

Precaution Details

Use only outdoors or in a well-ventilated
area.[1][3][10] Facilities should be
equipped with an eyewash station and a
safety shower.[10][11]

Ventilation

) Wear appropriate protective eyeglasses or
Eye/Face Protection )
chemical safety goggles.[1][11]

. _ Wear suitable protective clothing and gloves to
Skin Protection ]
prevent skin exposure.[1][3][11]

If ventilation is inadequate, use a suitable
Respiratory Protection respirator (e.g., type ABEK (EN14387) respirator
filter).[5]
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| General Hygiene | Wash hands and any exposed skin thoroughly after handling.[3][10][11] Do
not eat, drink, or smoke when using this product. |

Storage and Incompatibilities:

o Storage Conditions: Store in a cool, dry, and well-ventilated place.[1][3][10] Keep the
container tightly closed and store locked up.[3][10]

» Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[1][11]
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Start: Handling
3-Chloropropyl Acetate

Assess Risks:
Review SDS

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Adequate Ventilation
(Fume Hood or Ventilated Area)

Perform Chemical Work

Accidental Spill?

Follow Spill Cleanup Protocol
(Absorb with inert material)

Dispose of Waste
(Follow regulations)

Store Properly

Decontaminate Work Area
& Remove PPE
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Caption: Workflow for the safe handling and storage of chemicals.
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First Aid and Emergency Measures

Immediate and appropriate first aid is crucial in the event of accidental exposure.

Table 6: First Aid Measures

Exposure Route

Eye Contact

First Aid Protocol

IF IN EYES: Rinse cautiously with water
for several minutes. Remove contact
lenses, if present and easy to do.
Continue rinsing for at least 15 minutes. If
eye irritation persists, get medical
advicelattention.[3][10]

Skin Contact

IF ON SKIN: Wash with plenty of soap and
water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing

and wash it before reuse.[3][10]

Inhalation

IF INHALED: Remove person to fresh air and
keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.
[3][10]

| Ingestion | Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Get medical attention if symptoms occur.[10][11] |

o Firefighting Measures: In case of fire, use dry chemical, carbon dioxide, or alcohol-resistant

foam for extinction.[3]

o Accidental Release: Absorb spills with an inert material (e.g., vermiculite, sand) and place in

a suitable container for disposal.[11]

Experimental Protocols

The following sections describe relevant chemical synthesis protocols. Detailed toxicological

experimental protocols are not publicly available; therefore, a representative workflow for an
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acute toxicity study is provided for illustrative purposes.

Protocol 1: Synthesis of 3-Chloropropyl Acetate This protocol describes the formation of 3-
chloropropyl acetate from 3-chloro-1-propanol and acetyl chloride.[4]

Place 3-chloro-1-propanol in a reaction flask equipped with a reflux condenser.
e Slowly add acetyl chloride to the 3-chloro-1-propanol.

e Heat the mixture to reflux.

o Continue refluxing until the evolution of hydrogen chloride gas ceases.

e Cool the reaction mixture to room temperature.

» Distill the product to yield purified 3-chloropropyl acetate. The reported yield is
approximately 86%.[4]

Protocol 2: Synthesis of Trimethylene Oxide 3-Chloropropyl acetate can be used to
synthesize trimethylene oxide through a reaction with a strong base.[2][8]

Dissolve 3-chloropropyl acetate in a suitable solvent.

Slowly add a strong base (e.g., potassium hydroxide) to the solution while stirring.

The reaction proceeds via intramolecular substitution to form trimethylene oxide.

Isolate and purify the resulting trimethylene oxide from the reaction mixture.
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Start: Acute Oral LD50 Study

(Representative Protocol)

:

1. Dose Preparation
Prepare serial dilutions of
3-chloropropyl acetate in a vehicle.

i

2. Animal Grouping
Assign test animals (e.g., mice)
to control and multiple dose groups.

3. Substance Administration

Administer a single oral dose
to each animal via gavage.

4. Observation Period (e.g., 14 days)
Monitor for clinical signs of toxicity
and mortality.

:

5. Data Collection
Record mortality at each dose level.
Perform necropsy on all animals.

'

6. LD50 Calculation
Use statistical methods (e.g., Probit analysis)
to determine the LD50 value.

End: Report Findings

Click to download full resolution via product page

Caption: Representative workflow for an acute oral toxicity (LD50) study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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